2,5-Dichloro-2'-piperidinomethyl benzophenone
Description
“2,5-Dichloro-2’-piperidinomethyl benzophenone” (CAS Number: 898773-69-8) is a synthetic derivative of benzophenone . It has a molecular weight of 348.27 . The compound was first synthesized in the 1970s by researchers at the Swiss pharmaceutical company Hoffmann-La Roche.
Molecular Structure Analysis
The IUPAC name for this compound is (2,5-dichlorophenyl)[2-(1-piperidinylmethyl)phenyl]methanone . The InChI code for this compound is 1S/C19H19Cl2NO/c20-15-8-9-18(21)17(12-15)19(23)16-7-3-2-6-14(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2 .Scientific Research Applications
Synthesis and Polymer Applications
- Polymer Synthesis : 2,5-Dichloro-2'-piperidinomethyl benzophenone derivatives are used in synthesizing high molecular weight poly(2,5-benzophenone) derivatives through nickel-catalyzed coupling polymerization. These polymers are organosoluble and demonstrate high thermal stability, with temperatures of 5% weight loss above 480°C (Ghassemi & Mcgrath, 2004).
- Proton Exchange Membranes : Sulfonation of specific polymers derived from 2,5-Dichloro-2'-piperidinomethyl benzophenone leads to the creation of materials with high values of proton conductivity, useful in applications like proton exchange membranes (Ghassemi & Mcgrath, 2004).
Chemical Properties and Analysis
- Crystal Structure Analysis : The compound [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, synthesized from 2,5-Dichloro-2'-piperidinomethyl benzophenone, shows a chair conformation in its piperidine ring, with various inter and intramolecular hydrogen bonds contributing to its stability. Its thermal properties and molecular electronic parameters were also studied (Karthik et al., 2021).
- Photostabilization in Polymers : Novel additives synthesized by substituting benzophenone, including 2,5-Dichloro-2'-piperidinomethyl benzophenone derivatives, have been studied for controlling thermal and photo-oxidation in polyolefins, suggesting their role in enhancing polymer stability under exposure to light and heat (Acosta et al., 1996).
Advanced Material Applications
- Photovoltaic Devices : The synthesis of poly(2,5-benzophenone) containing coil−rod−coil triblock copolymers, involving 2,5-Dichloro-2'-piperidinomethyl benzophenone, paves the way for their use in constructing photovoltaic devices, showcasing the material's potential in renewable energy technologies (Hagberg et al., 2004).
properties
IUPAC Name |
(2,5-dichlorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2NO/c20-15-8-9-18(21)17(12-15)19(23)16-7-3-2-6-14(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTGCTWAQPOJPHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=CC=C2C(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00643613 |
Source
|
| Record name | (2,5-Dichlorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898773-69-8 |
Source
|
| Record name | Methanone, (2,5-dichlorophenyl)[2-(1-piperidinylmethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898773-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2,5-Dichlorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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